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Compound of Interest

Compound Name: Tetrabromosilane

Cat. No.: B1584419 Get Quote

This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and handling protocols for researchers, scientists, and drug development

professionals working with Silicon Tetrabromide (SiBr₄).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Silicon Tetrabromide (SiBr₄)?

A1: Silicon Tetrabromide is a corrosive and moisture-sensitive liquid.[1][2] Its primary hazards

are:

Corrosivity: It can cause severe skin burns and eye damage upon contact.[2]

Reactivity with Moisture: SiBr₄ reacts violently with water and moisture in the air to produce

hydrobromic acid (HBr) and silicon dioxide.[1][3] This reaction is exothermic, meaning it

releases heat.[1] The resulting hydrobromic acid is also highly corrosive and toxic.

Inhalation Hazard: Inhalation of SiBr₄ vapors or the HBr fumes produced upon contact with

moisture can cause severe irritation to the respiratory tract.[1]

Q2: What happens if SiBr₄ is exposed to air?

A2: When exposed to air, SiBr₄ will fume due to its reaction with atmospheric moisture.[3] This

fuming is the visible release of hydrobromic acid and silicon dioxide particles.[1][3] Therefore, it

is crucial to handle this compound under an inert atmosphere.
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Q3: What are the signs of exposure to SiBr₄?

A3: Exposure to SiBr₄ can lead to immediate and delayed symptoms.

Skin Contact: Redness, pain, and severe chemical burns.

Eye Contact: Severe irritation, pain, and potential for permanent eye damage.

Inhalation: Coughing, shortness of breath, and irritation of the nose and throat.[1] Higher

exposures could lead to a build-up of fluid in the lungs (pulmonary edema), which is a

medical emergency.

Q4: How should I store SiBr₄?

A4: SiBr₄ must be stored in a tightly sealed container in a cool, dry, and well-ventilated area,

away from moisture and incompatible materials such as strong bases and oxidizing agents.[1]

[2] Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended to prevent

degradation.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ereztech.com/siliconiv-bromide-cas-7789-66-4/
https://ereztech.com/siliconiv-bromide-cas-7789-66-4/
https://www.fishersci.com/store/msds?partNumber=AA14029&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Solution

Fuming from the SiBr₄

container upon opening

Exposure to ambient air and

moisture.

Immediately move the

container to an inert

atmosphere glovebox or a

fume hood with controlled

atmospheric conditions before

opening. Ensure all

subsequent handling is

performed under inert gas.

Unexpected heat generation

during a reaction

Reaction with residual

moisture in the glassware or

solvents.

Ensure all glassware is

rigorously dried (e.g., flame-

dried or oven-dried) and

cooled under an inert

atmosphere before use. Use

anhydrous solvents.

White solid precipitate forming

in the SiBr₄ bottle

Gradual hydrolysis due to

improper sealing or storage.

The white solid is likely silicon

dioxide. The purity of the SiBr₄

may be compromised. It is

recommended to use a fresh,

unopened bottle for sensitive

reactions.

Irritation to the respiratory tract

despite working in a fume

hood

Inadequate fume hood sash

height or improper airflow.

Ensure the fume hood sash is

at the recommended height

and the airflow is functioning

correctly. Always work with the

sash as low as possible.

Consider using a respirator

with an appropriate acid gas

cartridge.

Personal Protective Equipment (PPE) Selection
A systematic approach to selecting PPE is crucial when handling SiBr₄. The following diagram

illustrates the decision-making process.
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PPE Selection Workflow for Handling SiBr4

Hazard Assessment

Engineering Controls

Personal Protective Equipment

Start: Handling SiBr4

Assess Hazards:
- Corrosive

- Moisture-sensitive
- Forms HBr

Use Engineering Controls

Mitigate with

Chemical Fume Hood Inert Atmosphere Glovebox
(for moisture-sensitive operations) Select Appropriate PPE

Supplement with

Eye/Face Protection:
- Chemical splash goggles

- Face shield

Hand Protection:
- Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Body Protection:
- Lab coat

- Chemical-resistant apron

Respiratory Protection:
(If ventilation is insufficient or during spills)

- Respirator with acid gas cartridge

Click to download full resolution via product page

PPE Selection Workflow for Handling SiBr4

Quantitative Data Summary
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Since specific occupational exposure limits for SiBr₄ are not established, the limits for its

primary hydrolysis product, Hydrogen Bromide (HBr), should be considered as a reference for

assessing inhalation risks.

Substance Agency Exposure Limit Type

Silicon Tetrabromide

(SiBr₄)

OSHA, NIOSH,

ACGIH
Not Established -

Hydrogen Bromide

(HBr)
OSHA 3 ppm (10 mg/m³)

PEL (Permissible

Exposure Limit) -

Ceiling

NIOSH 3 ppm (10 mg/m³)

REL (Recommended

Exposure Limit) -

Ceiling

ACGIH 2 ppm
TLV (Threshold Limit

Value) - Ceiling

Ceiling Limit: This concentration should not be exceeded during any part of the working

exposure.

Experimental Protocol: General Handling of SiBr₄
This protocol outlines the general steps for safely handling SiBr₄ in a laboratory setting. This

should be adapted as necessary for specific experimental procedures.

1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is available and functioning correctly. For highly
moisture-sensitive procedures, an inert atmosphere glovebox is recommended.
Locate the nearest safety shower and eyewash station and confirm they are accessible.
Have a spill kit readily available, containing an absorbent material suitable for corrosive
liquids (e.g., vermiculite, sand). Do not use water.
Review the Safety Data Sheet (SDS) for SiBr₄ before starting work.

2. Personal Protective Equipment (PPE):
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Wear a flame-resistant lab coat over long-sleeved clothing and closed-toe shoes.
Don chemical-resistant gloves (e.g., nitrile or neoprene). Consider double-gloving for added
protection.
Wear chemical splash goggles and a face shield.
If there is a risk of inhalation exposure, use a NIOSH-approved respirator with a cartridge for
acid gases.

3. Handling and Dispensing:

All manipulations of SiBr₄ should be performed in a chemical fume hood or glovebox.
Use oven-dried or flame-dried glassware that has been cooled under an inert gas (e.g.,
nitrogen or argon).
Transfer SiBr₄ using a dry syringe or cannula under a positive pressure of an inert gas.
If transferring from a sealed bottle, use a septum and maintain an inert atmosphere in the
headspace.
Dispense the required amount slowly and carefully to avoid splashing.

4. Reaction Setup:

If the reaction is sensitive to moisture, it should be conducted under an inert atmosphere.
Add SiBr₄ to the reaction mixture slowly and in a controlled manner. Be aware that the
reaction of SiBr₄ with protic solvents or reagents can be vigorous.

5. Waste Disposal and Decontamination:

All waste containing SiBr₄ or its byproducts must be treated as hazardous waste.
Quench any residual SiBr₄ carefully by slowly adding it to a stirred, cooled solution of a weak
base (e.g., sodium bicarbonate) in a fume hood. This process is exothermic and will release
HBr gas, so it must be done with extreme caution.
Decontaminate all glassware that has come into contact with SiBr₄. Rinse with an inert
solvent (e.g., hexane) before carefully washing with a basic solution and then water.

6. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
Spill: Evacuate the area. For a small spill, if properly trained and equipped, cover the spill
with a dry, inert absorbent material. For a large spill, or if you are not equipped to handle it,
evacuate the area and contact emergency services. Do not use water to clean up a spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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